QF0301B

• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C23H28N2O2/c1-27-22-9-5-4-8-21(22)25-16-14-24(15-17-25)13-12-19-11-10-18-6-2-3-7-20(18)23(19)26/h2-9,19H,10-17H2,1H3
• InChIKey: PJOARVZMKMVACL-UHFFFAOYSA-N

QF0301B Pharmacological Profile and Procurement Specifications

QF0301B (CAS: 149247-12-1, C23H28N2O2, MW: 364.48) is a synthetic arylpiperazine derivative that functions primarily as a potent α1-adrenoceptor antagonist with additional low-affinity blocking activity at α2 adrenoceptors, 5-HT2A receptors, and histamine H1 receptors [1]. The compound was developed and pharmacologically characterized as a novel chemical entity with hypotensive properties, distinct from clinically established quinazoline-based α1-antagonists like prazosin [2]. It is commercially available as a lyophilized powder or solid with a typical purity of ≥98% (up to 99+% from some suppliers), suitable for in vitro and in vivo research applications .

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source
• [2] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. PMID: 12646398. View Source

Why QF0301B Cannot Be Replaced by Generic α1-Antagonists

QF0301B exhibits a distinct pharmacological fingerprint that precludes direct substitution with conventional α1-adrenoceptor antagonists. While prazosin demonstrates higher α1 potency (pA2=9.75), QF0301B (pA2=9.00) offers a different balance of ancillary receptor interactions that may be advantageous in specific research contexts [1]. Crucially, QF0301B's arylpiperazine scaffold, shared with urapidil but absent in quinazoline-based agents, imparts unique physicochemical and pharmacodynamic properties [2]. Simply substituting a generic α1-antagonist for QF0301B would alter both the primary potency and the off-target receptor profile, potentially confounding experimental outcomes in complex biological systems.

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source
• [2] Kubacka M, Mogilski S, Bednarski M, Nowiński L, Dudek M, Żmudzka E, Siwek A, Waszkielewicz A, Marona H, Satała G, Bojarski A, Filipek B, Zygmunt M, Maciąg D, Schabikowski J, Jaśkowska J, Kołaczkowski M, Byrtus H, Pawłowski M. The hypotensive activity and alpha1-adrenoceptor antagonistic properties of some aroxyalkyl derivatives of 2-methoxyphenylpiperazine. Eur J Pharmacol. 2013 Jan 5;698(1-3):235-43. doi: 10.1016/j.ejphar.2012.10.009. PMID: 23085009. View Source

Quantitative Differentiation of QF0301B from Prazosin and Related α1-Antagonists

Comparative α1-Adrenoceptor Antagonist Potency: QF0301B vs. Prazosin

In isolated rubbed rat aorta rings, QF0301B exhibited potent α1-adrenoceptor blocking activity with a pA2 value of 9.00±0.12, compared to 9.75±0.14 for prazosin, representing a 5.6-fold difference in antagonist potency [1]. This indicates that QF0301B is a strong, though slightly less potent, α1-antagonist than the clinical standard prazosin in this tissue preparation.

Evidence Dimension	α1-Adrenoceptor Antagonist Potency (pA2)
Target Compound Data	9.00±0.12
Comparator Or Baseline	Prazosin: 9.75±0.14
Quantified Difference	QF0301B is 5.6-fold less potent than prazosin
Conditions	Isolated rubbed rat aorta rings

Why This Matters

Researchers seeking an α1-antagonist with a defined, measurable reduction in potency relative to prazosin may find QF0301B useful for dose-response or comparative mechanistic studies.

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source

In Vivo Hemodynamic Profile: QF0301B vs. Prazosin in Normotensive Rats

In anesthetized normotensive rats, intravenous administration of QF0301B or prazosin (0.1-0.2 mg/kg) produced a pronounced and prolonged fall in mean arterial blood pressure accompanied by bradycardia [1]. Neither compound significantly altered cardiovascular responses to serotonin or the selective α2-agonist B-HT 920, but both markedly inhibited noradrenaline-induced hypertension [1]. These data establish functional equivalence in acute cardiovascular responses between QF0301B and prazosin in this model.

Evidence Dimension	Hypotensive and Bradycardic Response
Target Compound Data	Pronounced and prolonged fall in MAP + bradycardia (0.1-0.2 mg/kg iv)
Comparator Or Baseline	Prazosin: Pronounced and prolonged fall in MAP + bradycardia (0.1-0.2 mg/kg iv)
Quantified Difference	Comparable hemodynamic effects at equivalent doses
Conditions	Anesthetized normotensive rats

Why This Matters

QF0301B provides a non-quinazoline alternative for in vivo studies requiring α1-mediated hypotension and bradycardia, matching prazosin's acute cardiovascular profile.

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source

Ancillary Receptor Activity Profile of QF0301B

Beyond α1-blockade, QF0301B demonstrates quantifiable ancillary activities: it competitively antagonized α2-adrenoceptors in rat vas deferens (pA2=5.91±0.43), 5-HT2A receptors in rat aorta (pA2=6.75±0.06) and stomach fundus (pA2=7.13±0.48), and histamine H1 receptors in guinea pig ileum (pA2=7.40±0.40) [1]. Prazosin is generally considered more selective for α1-adrenoceptors, with minimal activity at these ancillary sites at therapeutic concentrations [2].

Evidence Dimension	Receptor Antagonist Potency (pA2)
Target Compound Data	α2: 5.91±0.43; 5-HT2A: 6.75-7.13; H1: 7.40±0.40
Comparator Or Baseline	Prazosin: Highly α1-selective; minimal α2/5-HT2A/H1 activity
Quantified Difference	QF0301B exhibits measurable low-affinity blockade at α2, 5-HT2A, and H1 receptors, whereas prazosin is selective for α1
Conditions	Rat isolated tissues (vas deferens, aorta, stomach fundus, guinea pig ileum)

Why This Matters

QF0301B's polypharmacology may be advantageous in research settings where combined α1/5-HT2A or α1/H1 blockade is desired, offering a single tool compound versus using multiple selective agents.

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source
• [2] Stanley M, Brown GM. Prazosin. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2025 Jan-. PMID: 31644009. View Source

Chemical Scaffold Differentiation: Arylpiperazine vs. Quinazoline

QF0301B is built upon an arylpiperazine core (specifically, a 2-methoxyphenylpiperazine moiety linked to a tetralone system), whereas prazosin and related clinical α1-antagonists (doxazosin, terazosin) are based on a quinazoline scaffold [1]. The 2-methoxyphenylpiperazine fragment is a recognized pharmacophore for α1-adrenoceptor antagonism and is also present in urapidil [2]. This structural divergence may underlie differences in receptor subtype selectivity, pharmacokinetics, and off-target interactions.

Evidence Dimension	Chemical Scaffold
Target Compound Data	Arylpiperazine (2-methoxyphenylpiperazine) with tetralone
Comparator Or Baseline	Prazosin, doxazosin, terazosin: Quinazoline
Quantified Difference	Structurally distinct core pharmacophores
Conditions	N/A (structural comparison)

Why This Matters

For structure-activity relationship (SAR) studies or when seeking a non-quinazoline α1-antagonist to avoid scaffold-specific liabilities (e.g., first-dose hypotension, PDE5 inhibition), QF0301B offers a chemically orthogonal option.

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source
• [2] Kubacka M, Mogilski S, Bednarski M, Nowiński L, Dudek M, Żmudzka E, Siwek A, Waszkielewicz A, Marona H, Satała G, Bojarski A, Filipek B, Zygmunt M, Maciąg D, Schabikowski J, Jaśkowska J, Kołaczkowski M, Byrtus H, Pawłowski M. The hypotensive activity and alpha1-adrenoceptor antagonistic properties of some aroxyalkyl derivatives of 2-methoxyphenylpiperazine. Eur J Pharmacol. 2013 Jan 5;698(1-3):235-43. doi: 10.1016/j.ejphar.2012.10.009. PMID: 23085009. View Source

Optimal Use Cases for QF0301B in Research and Discovery

In Vitro Pharmacological Profiling of α1-Adrenoceptor Antagonists

QF0301B serves as a valuable comparator tool in receptor binding and functional assays to benchmark novel α1-antagonists. Its pA2 of 9.00 in rat aorta provides a defined potency reference point that is distinct from prazosin (9.75) [1], allowing researchers to assess the relative activity and selectivity of new chemical entities across different scaffolds.

In Vivo Cardiovascular Studies Requiring Acute Hypotension and Bradycardia

For acute cardiovascular pharmacology experiments in rodent models, QF0301B reliably induces pronounced and sustained hypotension with accompanying bradycardia at intravenous doses of 0.1-0.2 mg/kg, matching the hemodynamic response of prazosin [1]. This makes it suitable for mechanistic studies of blood pressure regulation and adrenergic signaling in vivo.

Polypharmacology Research: Combined α1/5-HT2A or α1/H1 Blockade

Investigators studying the interplay between α1-adrenoceptors and serotonergic or histaminergic systems may leverage QF0301B's ancillary activities (pA2 6.75-7.40 at 5-HT2A and H1 receptors) [1]. Unlike highly selective agents, QF0301B provides a single-molecule approach to exploring synergistic or opposing effects of concurrent receptor blockade.

Structure-Activity Relationship (SAR) and Scaffold-Hopping Campaigns

QF0301B's arylpiperazine core offers a distinct starting point for medicinal chemistry efforts aimed at developing novel α1-antagonists with improved selectivity, pharmacokinetic profiles, or reduced off-target effects compared to quinazoline-based drugs [1]. Its tetralone substituent and methoxyphenyl group provide clear vectors for further chemical diversification.

• [1] Orallo F, Garcia-Ferreiro T, Enguix MJ, Tristan H, Masaguer C, Ravina E, Cadavid I, Loza MI. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: comparison with prazosin, a known alpha1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108. doi: 10.1016/s1537-1891(02)00337-3. PMID: 12646398. View Source